Cas no 1803717-87-4 (2,5-Dichloro-3-(difluoromethoxy)phenylacetonitrile)

• Product Name: 2,5-Dichloro-3-(difluoromethoxy)phenylacetonitrile
• CAS No: 1803717-87-4
• MF: C₉H₅Cl₂F₂NO
• MW: 252.044907331467
• CID: 4705591
• Update Time: 2023-08-15

2,5-Dichloro-3-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(difluoromethoxy)phenylacetonitrile

• Inchi： 1S/C9H5Cl2F2NO/c10-6-3-5(1-2-14)8(11)7(4-6)15-9(12)13/h3-4,9H,1H2
• InChI Key： OLDBBJLSWDADDQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1CC#N)Cl)OC(F)F

Computed Properties

• Exact Mass: 250.972
• Monoisotopic Mass: 250.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33